Cas no 1817716-35-0 (3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine)

• Product Name: 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine
• CAS No: 1817716-35-0
• MF: C₁₅H₁₃BrN₂O₃S
• MW: 381.244321584702
• CID: 5220823
• Update Time: 2026-03-06

3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine

• Inchi： 1S/C15H13BrN2O3S/c1-10-3-5-12(6-4-10)22(19,20)18-9-14(16)13-7-11(21-2)8-17-15(13)18/h3-9H,1-2H3
• InChI Key： ONRYWGGZAOFWQX-UHFFFAOYSA-N
• SMILES： C12N(S(C3=CC=C(C)C=C3)(=O)=O)C=C(Br)C1=CC(OC)=CN=2

Additional information on 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine

3-Bromo-5-Methoxy-1-(P-Tolylsulfonyl)Pyrrolo[2,3-B]Pyridine: A Comprehensive Overview

The compound 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine (CAS No. 1817716-35-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of functional groups such as the bromine atom at position 3, a methoxy group at position 5, and a p-tolylsulfonyl group at position 1 introduces diverse reactivity and functionality to the molecule.

Recent studies have highlighted the importance of pyrrolopyridines in drug discovery due to their ability to modulate various biological targets. For instance, 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine has been investigated for its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The sulfonyl group in this compound plays a pivotal role in enhancing its binding affinity to kinase targets, making it a promising candidate for therapeutic intervention.

The synthesis of 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed microwave-assisted synthesis to optimize reaction conditions, significantly improving the yield and purity of the compound. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by reducing energy consumption and waste generation.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to confirm the molecular structure of 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine. These studies have provided valuable insights into the spatial arrangement of functional groups and their influence on the molecule's electronic properties.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as organic semiconductors and optoelectronic devices. The conjugated system within the pyrrolopyridine framework facilitates efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on incorporating this compound into polymer blends to enhance their electronic properties while maintaining mechanical stability.

Moreover, 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine has been explored for its role in supramolecular chemistry. The bromine atom at position 3 serves as a reactive site for metal coordination, enabling the formation of self-assembled structures with potential applications in catalysis and sensing technologies. These studies underscore the versatility of this compound across multiple disciplines.

In conclusion, 3-bromo-5-methoxy-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine (CAS No. 1817716-35-0) represents a multifaceted molecule with significant implications in drug discovery, materials science, and supramolecular chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in these fields.